2-[Chloro(fluoro)methoxy]-1,1,1,2-tetrafluoroethane

• CAS No.: 56885-28-0
• Molecular Formula: C3H2ClF5O
• Molecular Weight: 184.49 g/mol
• IUPAC Name: 2-[chloro(fluoro)methoxy]-1,1,1,2-tetrafluoroethane
• InChI: InChI=1S/C3H2ClF5O/c4-2(6)10-1(5)3(7,8)9/h1-2H
• InChI Key: GGEBMRHBGQLKGJ-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)F)(OC(F)Cl)F

Description

2-[Chloro(fluoro)methoxy]-1,1,1,2-tetrafluoroethane is a fluorinated organic compound It is characterized by the presence of both chlorine and fluorine atoms, which contribute to its unique chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Chloro(fluoro)methoxy]-1,1,1,2-tetrafluoroethane typically involves the reaction of appropriate fluorinated precursors with chlorinating agents. One common method is the reaction of 1,1,1,2-tetrafluoroethane with chlorofluoromethane in the presence of a catalyst under controlled temperature and pressure conditions . The reaction conditions must be carefully optimized to ensure high yield and purity of the desired product.

Industrial Production Methods

Industrial production of this compound often involves large-scale chemical reactors where the reaction parameters such as temperature, pressure, and catalyst concentration are precisely controlled. The use of continuous flow reactors can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-[Chloro(fluoro)methoxy]-1,1,1,2-tetrafluoroethane can undergo various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as hydroxide ions or amines.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various fluorinated and chlorinated derivatives, while oxidation and reduction reactions can produce different functionalized compounds .

Scientific Research Applications

2-[Chloro(fluoro)methoxy]-1,1,1,2-tetrafluoroethane has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other fluorinated compounds.

Biology: The compound can be used in studies involving fluorinated analogs of biological molecules.

Medicine: Research is ongoing to explore its potential use in pharmaceuticals, particularly in the development of fluorinated drugs.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-[Chloro(fluoro)methoxy]-1,1,1,2-tetrafluoroethane involves its interaction with specific molecular targets. The presence of fluorine atoms can enhance the compound’s reactivity and stability, allowing it to participate in various chemical reactions. The exact pathways and molecular targets depend on the specific application and reaction conditions .

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-2-[chloro(fluoro)methoxy]-1,1,1-trifluoroethane
• 1-Chloro-2-[dichloro(fluoro)methoxy]-1,1,2,2-tetrafluoroethane

Uniqueness

2-[Chloro(fluoro)methoxy]-1,1,1,2-tetrafluoroethane is unique due to its specific arrangement of chlorine and fluorine atoms, which impart distinct chemical properties. Compared to similar compounds, it may exhibit different reactivity and stability profiles, making it suitable for specific applications in research and industry .